1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-2-methoxyethan-1-one

• IUPAC Name: 1-(2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-methoxyethanone
• InChI: InChI=1S/C10H12ClNO2S/c1-14-6-10(13)12-3-2-8-7(5-12)4-9(11)15-8/h4H,2-3,5-6H2,1H3
• InChI Key: OWJXCZHIEPROJB-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCC2=C(C1)C=C(S2)Cl
• Molecular Formula: C10H12ClNO2S
• Molecular Weight: 245.73 g/mol

Description

“1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-2-methoxyethan-1-one” is a chemical compound with a molecular weight of 297.83. Its IUPAC name is 5-(chloroacetyl)-4-(2-thienyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine. It is typically stored at room temperature and is in powder form.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 297.83. It is a powder that is stored at room temperature. For more detailed physical and chemical properties, it’s recommended to refer to a Material Safety Data Sheet (MSDS) or similar resources.

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. The mechanism of action usually refers to how a compound interacts with biological systems, which is often determined through biological testing and research.

Safety and Hazards

Specific safety and hazard information for this compound is not available in the resources I have. For comprehensive safety and hazard information, it’s recommended to refer to the compound’s Material Safety Data Sheet (MSDS) or other safety resources.

Future Directions

As for the future directions, it’s hard to predict without specific context. The use and study of this compound would likely depend on its properties and potential applications in fields like medicine, materials science, or chemical synthesis.